Cas no 62353-47-3 (2H-Azepine-2-thione, hexahydro-1-octyl-)

• Product Name: 2H-Azepine-2-thione, hexahydro-1-octyl-
• CAS No: 62353-47-3
• MF: C₁₄H₂₇NS
• MW: 241.435882806778
• CID: 448180
• PubChem ID: 12348068
• Update Time: 2025-04-19

2H-Azepine-2-thione, hexahydro-1-octyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Azepine-2-thione, hexahydro-1-octyl-
• 1-octylazepane-2-thione
• 62353-47-3
• DTXSID30493007
• SCHEMBL9440202

• Inchi： 1S/C14H27NS/c1-2-3-4-5-6-9-12-15-13-10-7-8-11-14(15)16/h2-13H2,1H3
• InChI Key： DWFNKOXJZOLULI-UHFFFAOYSA-N
• SMILES： S=C1CCCCCN1CCCCCCCC

Computed Properties

• Exact Mass: 241.18661
• Monoisotopic Mass: 241.18642104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 35.3Ų

Experimental Properties

• PSA: 3.24